BE“GHE Foundational & Exploratory

Check Availability & Pricing

Dicyclohexyl Ether: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dicyclohexyl ether

Cat. No.: B1583035

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical
properties of dicyclohexyl ether. The information is presented to support research,
development, and safety applications involving this compound. All quantitative data has been
summarized in structured tables for ease of reference, and key chemical processes are
visualized.

Physical Properties

Dicyclohexyl ether, also known as cyclohexyloxycyclohexane, is a colorless liquid with a
characteristically ether-like odor. Its key physical properties are summarized in the table below.
These properties are crucial for its application as a solvent and in various chemical syntheses.
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Property Value Reference
Molecular Formula C12H220 [1112]
Molecular Weight 182.31 g/mol [1][2]
Melting Point -36 °C [1112][3]
Boiling Point 242.5 °C at 760 mmHg [1]

93-94 °C at 2.1 Torr [2]

Density 0.92 g/cm?3 [1]

Flash Point 93.9°C [1]

Refractive Index

1.4741 (estimate)

[1]

LogP 3.66840 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

ydrog p 1 [1]
Count
Rotatable Bond Count 2 [1]

Chemical Properties and Reactivity

Dicyclohexyl ether exhibits the typical chemical behavior of an aliphatic ether. It is relatively

stable and unreactive compared to other functional groups, making it a suitable solvent for a

variety of reactions.

Stability: Dicyclohexyl ether is stable under normal conditions.[4] However, like many ethers,

it may form explosive peroxides upon prolonged exposure to air and light.

Reactivity: The ether linkage is the primary site of chemical reactivity. It can be cleaved under

harsh conditions, for example, by strong acids like HBr or HI. The molecule does not contain

any acidic protons.

Synthesis of Dicyclohexyl Ether
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The most common method for synthesizing dicyclohexyl ether is through the acid-catalyzed
dehydration of cyclohexanol. In this reaction, two molecules of cyclohexanol condense to form
the ether and a molecule of water. This process can sometimes occur as a side reaction during
the dehydration of cyclohexanol to form cyclohexene.[5]

A simplified representation of this synthesis reaction is shown below:

Water
Dicyclohexyl Ether
reactants HzSO;;_| g:;talyst) Dehydration »| products

Cyclohexanol

Cyclohexanol

Click to download full resolution via product page

Acid-catalyzed dehydration of cyclohexanol to form dicyclohexyl ether.

Another established method for ether synthesis is the Williamson ether synthesis. This involves
the reaction of a sodium alkoxide with an alkyl halide.[6] In the context of dicyclohexyl ether,
this would involve reacting sodium cyclohexoxide with cyclohexyl bromide.

Spectroscopic Data
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Spectroscopic analysis is essential for the identification and characterization of dicyclohexyl
ether.

Infrared (IR) Spectroscopy: Ethers typically exhibit a strong C-O stretching absorption in the
fingerprint region of the IR spectrum, generally between 1000 and 1300 cm~1.[7] The absence
of strong absorptions corresponding to hydroxyl (-OH) or carbonyl (C=0) groups can further
support the identification of an ether.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The protons on the carbons directly attached to the ether oxygen (a-protons) are
deshielded and typically appear in the 3.4-4.5 ppm region.[7][8] The other cyclohexyl protons
would appear further upfield.

e 13C NMR: The carbon atoms directly bonded to the ether oxygen are also deshielded and
typically resonate in the 50-80 ppm range.[8]

Experimental Protocols

The following are generalized experimental protocols for the determination of key physical
properties.

Determination of Boiling Point:
» Place a small amount of dicyclohexyl ether in a distillation flask.
e Add a few boiling chips to ensure smooth boiling.

 Insert a thermometer into the neck of the flask, ensuring the bulb is positioned just below the
side arm leading to the condenser.

o Heat the flask gently.

e Record the temperature at which a steady stream of distillate is collected. This temperature
is the boiling point. For vacuum distillation, the pressure must also be recorded.

Determination of Density:
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o Accurately weigh a clean, dry pycnometer (a small glass flask of known volume).
« Fill the pycnometer with dicyclohexyl ether, ensuring there are no air bubbles.
« Insert the stopper and allow any excess liquid to overflow.

o Carefully wipe the outside of the pycnometer dry and weigh it again.

» The density is calculated by dividing the mass of the ether by the known volume of the
pycnometer.

Williamson Ether Synthesis of Dicyclohexyl Ether (lllustrative Protocol):

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve
cyclohexanol in a suitable anhydrous solvent (e.g., THF).

» Slowly add a strong base, such as sodium hydride (NaH), to the solution to form sodium
cyclohexoxide. Hydrogen gas will be evolved.

e Once the formation of the alkoxide is complete, add cyclohexyl bromide dropwise from the
dropping funnel.

e Heat the reaction mixture to reflux for several hours to drive the SN2 reaction to completion.
 After cooling, quench the reaction by carefully adding water.
o Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether).

» Combine the organic extracts, dry over an anhydrous drying agent (e.g., MgSOea), filter, and
remove the solvent under reduced pressure.

 Purify the resulting crude dicyclohexyl ether by distillation.

Safety Information

Dicyclohexyl ether is a chemical that should be handled with appropriate safety precautions in
a well-ventilated area.[9]
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e Handling: Wear protective gloves, safety glasses, and a lab coat.[10] Avoid inhalation of
vapors and contact with skin and eyes.[9]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from sources of ignition.[4] Be aware of the potential for peroxide formation.

o First Aid:

o

In case of skin contact: Wash off with soap and plenty of water.[9]

[¢]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[9]

[¢]

If inhaled: Move the person into fresh air.[9]

o

If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[9]

Always consult the latest Safety Data Sheet (SDS) for comprehensive safety information before
handling dicyclohexyl ether.[9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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